Cas no 881548-24-9 ((5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 881548-24-9
• MF: C₁₆H₁₆N₂O₃S₂
• MW: 348.439841270447
• CID: 5448183
• Update Time: 2025-05-20

(5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-methyl-5-[[4-(morpholine-4-carbonyl)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C16H16N2O3S2/c1-17-15(20)13(23-16(17)22)10-11-2-4-12(5-3-11)14(19)18-6-8-21-9-7-18/h2-5,10H,6-9H2,1H3/b13-10+
• InChI Key： BYHBTQWKIGXSAX-JLHYYAGUSA-N
• SMILES： S1C(N(C([H])([H])[H])C(/C/1=C(/[H])\C1C([H])=C([H])C(=C([H])C=1[H])C(N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)=O)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

(5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one: A Comprehensive Overview

The compound with CAS No. 881548-24-9, known as (5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a thiazolidinone ring system, which is further substituted with a methyl group, a morpholine carbonyl group, and a sulfanylidene group, making it a unique entity in terms of both structural complexity and functional diversity.

Recent studies have highlighted the importance of thiazolidinone derivatives in the development of novel therapeutic agents. The presence of the morpholine moiety in this compound adds to its potential as a bioactive molecule, as morpholine derivatives are often associated with anti-inflammatory and antioxidant properties. Furthermore, the sulfanylidene group introduces additional electronic effects that could enhance the molecule's reactivity and bioavailability. These features make this compound a promising candidate for further exploration in drug discovery programs targeting various diseases, including neurodegenerative disorders and cancer.

The synthesis of (5E)-3-methyl-5-{4-(morpholine-4-carbonyl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired stereochemistry. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the yield and purity of this compound. These advancements not only underscore the importance of modern synthetic techniques but also pave the way for large-scale production if future studies demonstrate its therapeutic potential.

In terms of biological activity, preliminary assays have shown that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways. For instance, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. Additionally, studies have indicated that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-associated diseases such as cardiovascular disorders and Alzheimer's disease.

The structural uniqueness of this compound also makes it an attractive candidate for further modification and optimization. Researchers are currently exploring various substitution patterns on the thiazolidinone ring to enhance its pharmacokinetic properties and improve its efficacy. These efforts are supported by computational modeling studies that predict the binding affinities of different analogs to target proteins, thereby guiding experimental design and reducing trial-and-error approaches.

From an industrial perspective, the development of efficient synthetic routes for 1,3-thiazolidinone derivatives is crucial for their commercialization. The integration of green chemistry principles into these processes is also gaining momentum, with researchers focusing on minimizing waste generation and reducing energy consumption during synthesis. Such sustainable practices not only align with global environmental goals but also ensure cost-effectiveness in large-scale production.

In conclusion, CAS No. 881548-24-9 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological activities position it as a valuable asset for future research aimed at developing innovative therapeutic agents. As ongoing studies continue to unravel its full potential, this compound stands as a testament to the relentless pursuit of scientific excellence in addressing unmet medical needs.